1-[(5-ethyl-1,3-oxazol-4-yl)carbonyl]-4-phenoxypiperidine-4-carboxylic acid

• IUPAC Name: 1-(5-ethyl-1,3-oxazole-4-carbonyl)-4-phenoxypiperidine-4-carboxylic acid
• InChI: InChI=1S/C18H20N2O5/c1-2-14-15(19-12-24-14)16(21)20-10-8-18(9-11-20,17(22)23)25-13-6-4-3-5-7-13/h3-7,12H,2,8-11H2,1H3,(H,22,23)
• InChI Key: BQUUZOFGVUXWDX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CO1)C(=O)N2CCC(CC2)(C(=O)O)OC3=CC=CC=C3
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

The compound “1-[(5-ethyl-1,3-oxazol-4-yl)carbonyl]-4-phenoxypiperidine-4-carboxylic acid” is a complex organic molecule that contains several functional groups. These include an oxazole ring, a piperidine ring, a phenyl group, and a carboxylic acid group.

Synthesis Analysis

While specific synthesis methods for this exact compound are not available, general methods for synthesizing similar compounds exist. For example, oxazoles can be synthesized through a variety of methods, including the Van Leusen Oxazole Synthesis. Piperidine rings can be formed through methods such as the Buchwald-Hartwig amination.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an oxazole ring attached to a piperidine ring via a carbonyl group. The phenyl group is attached to the piperidine ring, and the carboxylic acid group is also attached to the piperidine ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the oxazole ring, the carbonyl group, and the carboxylic acid group. These groups are often involved in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group would likely make the compound acidic.

Mechanism of Action

The mechanism of action of this compound is not known without specific biological or pharmacological context.

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards of this compound. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the presence of the oxazole and piperidine rings, which are common in many biologically active compounds, this molecule could have potential uses in medicinal chemistry.